3,5-dimethyl-1-(5-methyl-2-furoyl)-1H-pyrazole

• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-(5-methylfuran-2-yl)methanone
• InChI: InChI=1S/C11H12N2O2/c1-7-6-8(2)13(12-7)11(14)10-5-4-9(3)15-10/h4-6H,1-3H3
• InChI Key: LFPNUFNXGPGUIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)N2C(=CC(=N2)C)C
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

3,5-dimethyl-1-(5-methyl-2-furoyl)-1H-pyrazole, commonly known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a heterocyclic compound that belongs to the pyrazole family of organic compounds. It is a white crystalline solid that is soluble in organic solvents. DMF has been synthesized using various methods, and its chemical properties have been studied in detail.

Mechanism of Action

The exact mechanism of action of DMF is not fully understood. However, it has been proposed that DMF exerts its antimicrobial activity by inhibiting the synthesis of bacterial cell walls. DMF has been shown to inhibit the activity of enzymes involved in the synthesis of peptidoglycan, a major component of bacterial cell walls. DMF has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
DMF has been shown to have various biochemical and physiological effects. It has been found to increase the levels of glutathione, a major antioxidant, in cells. DMF has also been shown to activate the Nrf2 pathway, which is involved in the regulation of antioxidant and detoxification enzymes. DMF has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. DMF has also been shown to reduce the levels of reactive oxygen species (ROS) and protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

DMF has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. DMF is soluble in organic solvents, making it easy to dissolve in various experimental systems. DMF has been extensively studied, and its properties are well characterized. However, DMF has some limitations for lab experiments. It is a toxic compound that can cause skin irritation and respiratory problems. DMF can also react with some chemicals, leading to the formation of hazardous byproducts.

Future Directions

DMF has several potential applications in various fields, and future research can focus on exploring these applications. DMF can be used as a potential antimicrobial agent for the treatment of bacterial infections. DMF can also be used as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Future research can also focus on exploring the potential of DMF as an antioxidant agent for the prevention of oxidative stress-related diseases. DMF can also be used as a potential drug delivery agent for the targeted delivery of drugs to specific tissues. Overall, DMF has several potential applications, and future research can focus on exploring these applications to develop new therapies and treatments.

Synthesis Methods

DMF can be synthesized using various methods. One of the commonly used methods involves the reaction of 5-methyl-2-furoic acid hydrazide with 2,4-pentanedione in the presence of a catalyst. The reaction yields DMF as a white crystalline solid with a yield of around 70%. Another method involves the reaction of 5-methyl-2-furoic acid with hydrazine hydrate and acetic anhydride in the presence of a catalyst. The reaction yields DMF as a yellow crystalline solid with a yield of around 80%.

Scientific Research Applications

DMF has been extensively studied for its potential applications in various fields. It has been found to exhibit antimicrobial, anti-inflammatory, and antioxidant properties. DMF has been shown to inhibit the growth of various bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. DMF has been shown to scavenge free radicals and protect cells from oxidative stress.